2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C20H27ClN4O2
• Molecular Weight: 390.9 g/mol
• IUPAC Name: 2-[4-[4-(3-chlorophenyl)piperazin-1-yl]butyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C20H27ClN4O2/c21-16-5-3-6-17(15-16)23-13-11-22(12-14-23)8-1-2-9-25-19(26)18-7-4-10-24(18)20(25)27/h3,5-6,15,18H,1-2,4,7-14H2
• InChI Key: NCQGMLSCJCEBNE-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCCN3CCN(CC3)C4=CC(=CC=C4)Cl

Description

2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as CPI-1189, is a novel compound that has gained significant attention in the field of medicinal chemistry. CPI-1189 belongs to the class of pyrroloimidazole derivatives and has shown great potential in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves the modulation of neurotransmitter activity. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione acts as a partial agonist at dopamine D2 receptors, which results in the modulation of dopamine activity. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione also acts as a serotonin 5-HT1A receptor agonist, which results in the modulation of serotonin activity. Additionally, 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione modulates the activity of glutamate by binding to the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects
2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have various biochemical and physiological effects. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to increase the release of dopamine and serotonin in the brain. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons. Additionally, 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments include its high potency and selectivity. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have a high affinity for dopamine D2 and serotonin 5-HT1A receptors, which makes it a useful tool for studying the activity of these receptors. Additionally, 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have a low toxicity profile, which makes it a safe compound to use in lab experiments. The limitations of using 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments include its limited solubility in water and its high cost.

Future Directions

There are several future directions for research on 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. One direction is to investigate the potential therapeutic effects of 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the potential of 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione as a tool for studying the activity of dopamine and serotonin receptors. Additionally, future research could focus on developing more efficient synthesis methods for 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione to reduce its cost and increase its accessibility.
Conclusion
In conclusion, 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a novel compound that has shown great potential in the treatment of various neurological disorders. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione modulates the activity of neurotransmitters such as dopamine, serotonin, and glutamate, which results in its therapeutic effects. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has various biochemical and physiological effects and has advantages and limitations for lab experiments. Future research on 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione could lead to the development of new treatments for neurological disorders and a better understanding of the activity of neurotransmitter receptors.

Synthesis Methods

The synthesis method of 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves a series of chemical reactions. The starting material for the synthesis is 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). DDQ is reacted with 1,4-diaminobutane to form a pyrroloimidazole intermediate. This intermediate is then reacted with 3-chlorophenylpiperazine to form 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. The synthesis method of 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been optimized to produce high yields and purity.

Scientific Research Applications

2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has shown great potential in the treatment of various neurological disorders such as schizophrenia, depression, anxiety, and cognitive impairment. 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to modulate the activity of various neurotransmitters such as dopamine, serotonin, and glutamate. This modulation of neurotransmitters has been linked to the therapeutic effects of 2-{4-[4-(3-chlorophenyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione.